Cas no 193818-13-2 (3-(4-Boc-Piperazin-1-yl)benzoic Acid)

3-(4-Boc-Piperazin-1-yl)benzoic Acid is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and medicinal chemistry. The Boc (tert-butoxycarbonyl) protecting group enhances stability during synthetic processes, allowing selective deprotection under mild acidic conditions. The benzoic acid moiety provides a reactive handle for further functionalization, such as amide coupling or esterification. This compound is commonly employed in the preparation of piperazine-containing scaffolds, which are prevalent in bioactive molecules. Its high purity and well-defined structure make it a reliable building block for drug discovery and development. The product is typically supplied with rigorous quality control to ensure consistency in research applications.
3-(4-Boc-Piperazin-1-yl)benzoic Acid structure
193818-13-2 structure
Product Name:3-(4-Boc-Piperazin-1-yl)benzoic Acid
CAS No:193818-13-2
MF:C16H22N2O4
MW:306.356884479523
MDL:MFCD06657287
CID:138780
PubChem ID:44828726
Update Time:2025-11-01

3-(4-Boc-Piperazin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)benzoic acid
    • 3-(4-Boc-1-piperazinyl)benzoic Acid
    • 1-(3-carboxy-phenyl)-piperazine-4-carboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylicacid, 4-(3-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
    • 3-[4-(tert-Butoxycarbonyl)piperazin-1-yl]benzoic acid
    • 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid
    • 4-(3-carboxyphenyl)-1-Piperazinecarboxylic acid 1-(1,1-dimethylethyl)ester
    • tert-Butyl 4-(3-carboxyphenyl)piperazine-1-carboxylate
    • 1-Boc-4-(3-carboxyphenyl)-piperazine
    • 1-(3-carboxyphenyl)-4-Boc piperazine
    • 3-(4-Boc-piperazin-1-yl)benzoic acid
    • 3-[4-(tertbutoxycarbonyl)piperazin-1-yl]benzoic acid
    • 3-(4-Boc-piperazin-1-yl)benzoicacid
    • PubChem12221
    • 3-(4-(tert-butoxycarbonyl)piperazin-1-yl)benzoicacid
    • CUQKZVZRDLXPHZ-UHFFFAOYSA-N
    • RW3807
    • 0041AB
    • 1-Boc-4-(
    • SCHEMBL62718
    • AKOS015841639
    • 3-(4 -t-Butoxycarbonyl-1-piperizinyl)benzoic acid
    • A4265
    • DTXSID80660868
    • 4-(3-Carboxy-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • FT-0604275
    • 3-(4-(tert-butoxycarbonyl)piperazin-1-yl)benzoic acid;3-(4-Boc-1-piperazinyl)benzoic Acid
    • 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}benzoic acid
    • 1-Boc-4-(3-carboxyphenyl)piperazine
    • 3-[4-(tert-Butoxycarbonyl)-1-piperazinyl]benzoic acid, AldrichCPR
    • AMY4729
    • AB91542
    • CS-0372341
    • SY004662
    • MFCD06657287
    • 3-(4-(tertbutoxycarbonyl)piperazin-1-yl)benzoic acid
    • 1-Piperazinecarboxylicacid,4-(3-carboxyphenyl)-,1-(1,1-dimethylethyl)ester
    • 193818-13-2
    • DB-065833
    • 3-(4-Boc-Piperazin-1-yl)benzoic Acid
    • MDL: MFCD06657287
    • Inchi: 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-9-7-17(8-10-18)13-6-4-5-12(11-13)14(19)20/h4-6,11H,7-10H2,1-3H3,(H,19,20)
    • InChI Key: CUQKZVZRDLXPHZ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C=CC=C(C(=O)O)C=2)CC1)=O

Computed Properties

  • Exact Mass: 306.15800
  • Monoisotopic Mass: 306.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 434.5 °C at 760 mmHg
  • Flash Point: 216.6℃
  • Refractive Index: 1.561
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),
  • PSA: 70.08000
  • LogP: 2.44480

3-(4-Boc-Piperazin-1-yl)benzoic Acid Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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